![molecular formula C19H21NO5 B1230656 N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2-(2,3-dimethoxyphenyl)acetamide](/img/structure/B1230656.png)
N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2-(2,3-dimethoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2-(2,3-dimethoxyphenyl)acetamide is a dimethoxybenzene.
Scientific Research Applications
1. Potential Anti-Diabetic Agents
- A series of compounds including N-(2,3-dihydro-1,4-benzodioxin-6-yl) derivatives were synthesized and evaluated for their anti-diabetic potential. These compounds demonstrated weak to moderate inhibitory activities against α-glucosidase enzyme, suggesting possible therapeutic applications for type-2 diabetes (Abbasi et al., 2023).
2. Antibacterial and Antifungal Properties
- Research indicates that derivatives of N-(2,3-dihydro-1,4-benzodioxin-6-yl) have been evaluated for their antimicrobial and antifungal activities. Some of these compounds showed promising antibacterial and antifungal potential, especially against certain strains, highlighting their relevance in addressing microbial resistance (Abbasi et al., 2020).
3. Enzyme Inhibition for Therapeutic Purposes
- Studies have demonstrated the potential of these compounds as enzyme inhibitors. They have shown substantial inhibitory activity against enzymes like α-glucosidase and acetylcholinesterase, indicating potential applications in the treatment of diseases related to enzyme dysfunction (Abbasi et al., 2019).
4. Chiral Synthons for Therapeutic Agents
- The enantiomers of 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid, derived from similar compounds, are valuable for enantiospecific synthesis of therapeutic agents. This highlights the importance of these compounds in the pharmaceutical industry for producing optically pure therapeutic agents (Mishra et al., 2016).
5. Potential Therapeutic Agents for Alzheimer's Disease and Type-2 Diabetes
- New derivatives of N-(2,3-dihydro-1,4-benzodioxan-6-yl) have been explored as potential therapeutic agents for Alzheimer's disease and type-2 diabetes. These compounds have shown moderate inhibitory potential against enzymes relevant to these diseases, presenting a promising avenue for treatment (Abbasi et al., 2019).
properties
Molecular Formula |
C19H21NO5 |
---|---|
Molecular Weight |
343.4 g/mol |
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2-(2,3-dimethoxyphenyl)acetamide |
InChI |
InChI=1S/C19H21NO5/c1-22-17-9-5-6-13(19(17)23-2)10-18(21)20-11-14-12-24-15-7-3-4-8-16(15)25-14/h3-9,14H,10-12H2,1-2H3,(H,20,21) |
InChI Key |
CBMVZZGLJFGZAA-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC(=C1OC)CC(=O)NCC2COC3=CC=CC=C3O2 |
Canonical SMILES |
COC1=CC=CC(=C1OC)CC(=O)NCC2COC3=CC=CC=C3O2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.